Methyl 6-azaspiro[3.4]octane-8-carboxylate

• IUPAC Name: methyl 6-azaspiro[3.4]octane-8-carboxylate
• InChI: InChI=1S/C9H15NO2/c1-12-8(11)7-5-10-6-9(7)3-2-4-9/h7,10H,2-6H2,1H3
• InChI Key: KMHQNENKIORXOA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CNCC12CCC2
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• CAS RN: 1597285-39-6

Description

“Methyl 6-azaspiro[3.4]octane-8-carboxylate” is a chemical compound with the molecular formula C9H15NO2. It has a molecular weight of 169.22.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the InChI code: 1S/C9H15NO2/c1-12-8(11)7-5-10-6-9(7)3-2-4-9/h7,10H,2-6H2,1H3.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Methyl 6-azaspiro[3.4]octane-8-carboxylate derivatives serve as crucial intermediates in the synthesis of complex heterocyclic compounds. For instance, they have been utilized in the regioselective cycloaddition reactions to generate substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates, showcasing their role in constructing spirocyclic frameworks (Molchanov & Tran, 2013). Similarly, the synthesis of heterospirocyclic N-(2H-Azirin-3-yl)-L-prolinates highlights their application in dipeptide synthesis and as building blocks for peptide synthesis, demonstrating their versatility in synthesizing biologically relevant molecules (Suter et al., 2000).

Peptide Synthesis and Drug Discovery

Derivatives of this compound have been employed in the efficient synthesis of key intermediates for drug discovery. A notable example includes the synthesis of DV-7751, a novel quinolone carboxylic acid, where enantioselective microbial reduction and optical resolution methods were developed to synthesize the C-10 substituent with high enantiomeric excess, illustrating the compound's significance in the development of pharmaceuticals (Miyadera et al., 2000).

Novel Synthesis Approaches

Research has also focused on novel synthesis approaches involving this compound derivatives. For example, the catalytic hydrogenation of [(5,6-Dihydro-4H-1,2-oxazin-3-yl)methyl]malonates led to substituted methyl 7-oxo-1-oxa-6-azaspiro[4.4]nonane-8-carboxylates, offering a new pathway for the synthesis of spirocyclic compounds under catalytic conditions (Sukhorukov et al., 2008).

Design and Synthesis for Drug Discovery

The construction of multifunctional modules for drug discovery has also been a significant area of application. Novel classes of thia/oxa-azaspiro[3.4]octanes were synthesized, aiming to serve as multifunctional, structurally diverse modules for drug discovery. These spirocycles have been designed with the potential to act as novel scaffolds in the development of new therapeutics (Li et al., 2013).